Cas no 90676-30-5 ( )
structure
Product Name:
Chemical and Physical Properties
Names and Identifiers
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- 2,5-diethylcyclopentan-1-ol
- NSC17222
- DTXSID50280512
- NSC-17222
- 90676-30-5
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- Inchi： 1S/C9H18O/c1-3-7-5-6-8(4-2)9(7)10/h7-10H,3-6H2,1-2H3
- InChI Key： HHEOJCPIEOFCDC-UHFFFAOYSA-N
- SMILES： OC1C(CC)CCC1CC
Computed Properties
- Exact Mass: 142.136
- Monoisotopic Mass: 142.136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 88.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Density: 0.884
- Boiling Point: 191.8°C at 760 mmHg
- Flash Point: 75.2°C
- Refractive Index: 1.45
- PSA: 20.23000
- LogP: 2.19350
Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
90676-30-5 ( ) Related Products
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